6-amino-5-ethynyl-1H-indazole-7-carboxylic acid

• Molecular Formula: C10H7N3O2
• Molecular Weight: 201.18 g/mol
• IUPAC Name: 6-amino-5-ethynyl-1H-indazole-7-carboxylic acid
• InChI: InChI=1S/C10H7N3O2/c1-2-5-3-6-4-12-13-9(6)7(8(5)11)10(14)15/h1,3-4H,11H2,(H,12,13)(H,14,15)
• InChI Key: RKZCKVOCYPLULN-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=C(C(=C2C(=C1)C=NN2)C(=O)O)N

Description

6-amino-5-ethynyl-1H-indazole-7-carboxylic acid is a useful research compound. Its molecular formula is C10H7N3O2 and its molecular weight is 201.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 200 mg (0.93 mmol) of 6-amino-5-ethynyl-1H-indazole-7-carboxylic acid methyl ester in 4.2 mL of dioxane and 0.2 mL of methanol is added 2.3 mL (2.3 mmol) of a 1N aqueous solution of NaOH. The mixture is stirred for 5 hours at 50° C. The solvents are evaporated and water is added to the residue. The product is precipitated at pH 4 by addition of 1N aqueous HCl, filtrated, washed with a minimum of water and dried by azeotropic distillation with toluene. The yellowish solid obtained is used directly in the next step; LC/MS: 202/203 (M+H)+.